Cas no 1335887-84-7 ((2R)-1-(3-bromo-5-methylphenyl)propan-2-amine)

• Product Name: (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine
• CAS No: 1335887-84-7
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 6383035
• PubChem ID: 130722554
• Update Time: 2025-10-30

(2R)-1-(3-bromo-5-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine
• 1335887-84-7
• EN300-1896195

• Inchi： 1S/C10H14BrN/c1-7-3-9(5-8(2)12)6-10(11)4-7/h3-4,6,8H,5,12H2,1-2H3/t8-/m1/s1
• InChI Key： CEIGVKYHQDZUSW-MRVPVSSYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C[C@@H](C)N

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine

The (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine: A Comprehensive Overview

The compound with CAS No 1335887-84-7, commonly referred to as (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, making it a valuable tool in drug discovery and synthesis. The molecule consists of a brominated aromatic ring attached to a chiral propanamine group, which contributes to its potential biological activity and selectivity.

Recent studies have highlighted the importance of (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine in the development of novel therapeutic agents. Its structure allows for diverse functionalization, enabling researchers to explore its applications in treating various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the bromine atom in the aromatic ring provides opportunities for further substitution reactions, enhancing its versatility in synthetic chemistry.

One of the most notable advancements involving this compound is its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized it as a key building block in the construction of complex heterocyclic structures, which are often associated with potent pharmacological properties. The chiral center at the propanamine group ensures that the molecule exhibits enantioselective behavior, which is crucial for optimizing drug efficacy and minimizing adverse effects.

In addition to its synthetic applications, (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine has been investigated for its potential as a ligand in metal-catalyzed reactions. Its ability to coordinate with transition metals has made it a valuable reagent in asymmetric catalysis, enabling the synthesis of enantiomerically enriched compounds with high efficiency. This property underscores its importance in both academic research and industrial-scale production.

The development of efficient synthetic routes for this compound has also been a focal point of recent research efforts. By employing advanced methodologies such as microwave-assisted synthesis and continuous flow chemistry, scientists have achieved higher yields and improved purity levels. These advancements not only enhance the scalability of production but also contribute to cost-effective manufacturing processes.

Furthermore, computational studies have provided deeper insights into the electronic and steric properties of (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine. Quantum mechanical calculations have revealed that the molecule's electronic distribution plays a critical role in determining its reactivity and selectivity during chemical transformations. This understanding has facilitated the design of more effective reaction conditions and catalysts.

In conclusion, (2R)-1-(3-bromo-5-methylphenyl)propan-2-amine stands as a versatile and valuable compound in contemporary chemical research. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative pharmaceuticals and materials. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.